5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C22H14F2N2OS
• Molecular Weight: 392.4 g/mol
• IUPAC Name: (5Z)-5-benzylidene-3-(4-fluorophenyl)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H14F2N2OS/c23-16-6-10-18(11-7-16)25-22-26(19-12-8-17(24)9-13-19)21(27)20(28-22)14-15-4-2-1-3-5-15/h1-14H/b20-14-,25-22?
• InChI Key: NEUTYJGEEKKTFP-FTNSYOLJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)F)S2)C4=CC=C(C=C4)F
• SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)F)S2)C4=CC=C(C=C4)F

Description

5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the thiazolidinone family of compounds, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that the compound exerts its biological activities by modulating various signaling pathways and enzymes involved in cellular processes.
Biochemical and Physiological Effects:
Studies have reported that 5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one can induce apoptosis in cancer cells, reduce oxidative stress, and inhibit inflammation. Additionally, the compound has been reported to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic applications. However, the compound's limited solubility in water and instability under certain conditions can pose challenges in its use in experiments.

Future Directions

1. Investigating the compound's potential use as a diagnostic tool for Alzheimer's disease.
2. Studying the compound's mechanism of action and identifying its molecular targets.
3. Developing novel derivatives of 5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one with improved solubility and stability.
4. Evaluating the compound's potential use in combination with other drugs for cancer treatment.
5. Investigating the compound's potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one can be achieved through various methods. One of the common synthesis methods involves the condensation of 4-fluorobenzaldehyde with 4-fluoroaniline, followed by the addition of benzylidene malononitrile and thiosemicarbazide. The resulting product is then purified through recrystallization.

Scientific Research Applications

5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. Several studies have reported the compound's antitumor, antioxidant, anti-inflammatory, and antimicrobial properties. Additionally, the compound has been investigated for its potential use as a diagnostic tool for Alzheimer's disease.